Cas no 76079-97-5 (2,4-Pentanedione, 3-(trifluoromethyl)-)

• Product Name: 2,4-Pentanedione, 3-(trifluoromethyl)-
• CAS No: 76079-97-5
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 1776555
• Update Time: 2024-11-27

2,4-Pentanedione, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(trifluoromethyl)-

• Inchi： 1S/C6H7F3O2/c1-3(10)5(4(2)11)6(7,8)9/h5H,1-2H3
• InChI Key： VGNYWJAXWNCTNN-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(F)(F)F)C(=O)C

Computed Properties

• Exact Mass: 168.03981

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 129.8±35.0 °C(Predicted)
• PSA: 34.14
• pka: 4.86±0.46(Predicted)